Cas no 1804615-66-4 (2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile)

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized pyridine derivative with a trifluoromethoxy substituent and dual amino functionalities, offering unique reactivity and structural versatility in synthetic chemistry. Its trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of both primary and secondary amino groups allows for selective functionalization, enabling the synthesis of complex heterocyclic frameworks. The acetonitrile moiety further expands its utility as a precursor for carboxylic acids, amides, and other nitrogen-containing compounds. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced electronic and steric properties. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile structure

1804615-66-4 structure

Product Name:2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

CAS No:1804615-66-4

MF:C₉H₉F₃N₄O

MW:246.189171552658

CID:4930488

Update Time:2025-07-04

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile
- Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-3-5(4-14)6(1-2-13)16-8(7)15/h3H,1,4,14H2,(H2,15,16)
- InChI Key： QBUDHYKTMRHJHP-UHFFFAOYSA-N
- SMILES： FC(OC1=C(N)N=C(CC#N)C(CN)=C1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
XLogP3: 0.2
Topological Polar Surface Area: 98

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003112-500mg	2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile	1804615-66-4	97%	500mg	$999.60	2022-04-02
Alichem	A022003112-1g	2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile	1804615-66-4	97%	1g	$1,797.60	2022-04-02

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature

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Additional information on 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS 1804615-66-4)

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile, also known by its CAS registry number CAS 1804615-66-4, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an acetonitrile group, an amino group, and a trifluoromethoxy substituent attached to a pyridine ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for large-scale applications. Researchers have also explored alternative synthetic pathways to optimize reaction conditions, reduce costs, and minimize environmental impact.

In terms of chemical properties, this compound exhibits high stability under standard conditions, with a melting point of approximately 230°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of the trifluoromethoxy group significantly enhances the compound's electronic properties, making it an attractive candidate for use in electronic materials and sensors.

Recent studies have highlighted the potential of CAS 1804615-66-4 as a building block in drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles has been extensively explored in the context of developing novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators. For instance, researchers at the University of California have demonstrated that this compound can be used to design highly potent inhibitors for oncogenic kinases, offering new avenues for cancer therapy.

Beyond medicinal chemistry, 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile has found applications in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. A team at Stanford University has recently reported on the use of this compound as a dopant in OLEDs, significantly improving device efficiency and lifetime.

In conclusion, CAS 1804615-66-4, or 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile, is a versatile compound with wide-ranging applications across multiple disciplines. Its synthesis has been optimized through cutting-edge methodologies, while its chemical properties continue to be exploited in innovative ways. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.